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Compound of Interest

Compound Name: Diazinon-13C4

Cat. No.: B1160579 Get Quote

Core Identity & Chemical Structure
Diazinon-13C4 is a stable isotope-labeled derivative of the organophosphate insecticide

Diazinon.[1] It serves as a highly specific internal standard (IS) for mass spectrometry-based

residue analysis, correcting for matrix effects, extraction inefficiencies, and ionization

suppression.
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Parameter Technical Specification

Chemical Name Diazinon-13C4

IUPAC Name
O,O-Di(ethyl-1,2-13C2) O-(2-isopropyl-6-

methylpyrimidin-4-yl) phosphorothioate

CAS Number 2724513-33-9

Parent CAS 333-41-5 (Unlabeled Diazinon)

Molecular Formula C813C4H21N2O3PS

Exact Mass 308.1145 Da

Molecular Weight 308.32 g/mol (approx. +4 Da shift from native)

Appearance Colorless to pale yellow oil

Solubility
Soluble in methanol, acetonitrile, acetone; low

solubility in water

Structural Characterization
The 13C4 labeling is located on the two ethyl chains of the phosphorodithioate moiety.

Specifically, all four carbons within the two ethoxy groups are replaced with Carbon-13

isotopes.

Figure 1: Chemical Structure & Labeling Position The following diagram illustrates the

Diazinon-13C4 structure, highlighting the labeled ethyl groups (red) versus the unlabeled

pyrimidine ring (blue).

Figure 1: Diazinon-13C4 Structure. Red nodes indicate the 13C4 stable isotope labeling on the diethyl moiety.
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Analytical Validation & Mechanism
The utility of Diazinon-13C4 relies on the principle of Isotope Dilution Mass Spectrometry

(IDMS). Because the physicochemical properties (retention time, pKa, extraction efficiency) of

the 13C-labeled analog are virtually identical to the native analyte, it provides a self-validating

correction factor for every sample.

Mass Spectrometry Fragmentation (LC-MS/MS)
In electrospray ionization (ESI+), Diazinon undergoes a characteristic fragmentation where the

phospho-ester bond is cleaved.

Precursor Ion Shift: The labeling on the ethyl groups shifts the precursor mass by +4 Da (309

vs. 305).

Product Ion Specificity (Critical Note): The primary fragment ion for Diazinon is the

pyrimidinyl cation (m/z 169). Because the 13C labels are located on the leaving phosphate

group, the primary daughter ion for Diazinon-13C4 is also m/z 169 (unlabeled).

Selectivity: Selectivity is achieved via the Quadrupole 1 (Q1) filter, which distinguishes the

parent masses (309 vs. 305) before fragmentation.

MRM Transition Table
Compound Polarity

Precursor
(Q1)

Product
(Q3)

Collision
Energy (eV)

Note

Diazinon

(Native)
ESI (+) 305.1 169.1 25 Quantifier

Diazinon

(Native)
ESI (+) 305.1 153.1 35 Qualifier

Diazinon-

13C4
ESI (+) 309.1 169.1 25

Internal

Standard
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Experimental Protocol: QuEChERS Extraction &
Analysis
This protocol outlines a validated workflow for quantifying Diazinon in agricultural matrices

using Diazinon-13C4.

Reagents & Standards
Stock Solution: Dissolve 1 mg Diazinon-13C4 in 10 mL Acetone to make a 100 µg/mL stock.

Store at -20°C.

Working IS Solution: Dilute stock with Acetonitrile to 1 µg/mL.

Extraction Buffer: Citrate-buffered QuEChERS salts (MgSO4, NaCl, Sodium Citrate).

Step-by-Step Methodology
Sample Homogenization: Weigh 10.0 g of homogenized sample (e.g., fruit/vegetable) into a

50 mL centrifuge tube.

IS Addition (Critical): Add 100 µL of Working IS Solution (1 µg/mL) directly to the sample

matrix. Vortex for 30 seconds. This ensures the IS experiences the same extraction

conditions as the analyte.

Extraction: Add 10 mL Acetonitrile. Shake vigorously for 1 minute.

Salting Out: Add QuEChERS salts. Shake immediately for 1 minute. Centrifuge at 3000 x g

for 5 minutes.

Clean-up (dSPE): Transfer 1 mL of supernatant to a dSPE tube (PSA/C18/MgSO4). Vortex

and centrifuge.[2]

Analysis: Inject 5 µL into the LC-MS/MS system.

Analytical Workflow Diagram
The following flowchart visualizes the logic flow from sample preparation to data validation.
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Figure 2: Analytical Workflow using Diazinon-13C4 as Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. usbio.net [usbio.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Diazinon-13C4 Identification &
Analytical Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160579#diazinon-13c4-cas-number-and-chemical-
structure-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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